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Compound of Interest

Compound Name: GNE-8505

Cat. No.: B11927553 Get Quote

Essential Safety and Handling Guide for G-8505
This guide provides crucial, immediate safety and logistical information for the handling of

GNE-8505. It is intended for researchers, scientists, and drug development professionals to

ensure a safe laboratory environment and minimize exposure risk.

Hazard Identification and Personal Protective
Equipment (PPE)
GNE-8505 is an orally available inhibitor of Dual leucine zipper kinase (DLK) and should be

handled with care.[1][2][3][4][5] While a comprehensive hazard profile from regulatory agencies

is not readily available, the Safety Data Sheet (SDS) and handling instructions from suppliers

indicate that it is a potent compound requiring careful handling.[1][6] Standard practice for

handling potent kinase inhibitors involves a comprehensive approach to personal protection to

mitigate risks of exposure through inhalation, skin contact, or ingestion.[7][8]

The following table summarizes the recommended Personal Protective Equipment (PPE) for

handling GNE-8505.
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PPE Category Item Specifications

Eye Protection
Safety goggles with side

shields

Must be worn at all times in the

laboratory.[7]

Hand Protection Protective gloves

Two pairs of chemotherapy-

rated gloves are

recommended, especially

when handling stock solutions.

[7][9]

Body Protection
Impervious laboratory coat or

gown

Should be resistant to

chemical permeation.[7][9]

Respiratory Protection Suitable respirator (e.g., N95)

Recommended when handling

the compound as a powder

outside of a certified chemical

fume hood or biological safety

cabinet to avoid aerosol

inhalation.[7][8]

Note: All disposable PPE should not be reused. Reusable PPE must be properly

decontaminated after each use.[9]

Operational and Disposal Plans
Experimental Protocols: Step-by-Step Handling Procedures

Don Personal Protective Equipment (PPE): Before entering the designated handling area,

put on all required PPE as specified in the table above. This includes inner and outer gloves,

a lab coat, and eye protection. A respirator should be used if handling the powder outside of

a containment system.[7]

Prepare the Workspace: All handling of GNE-8505, especially weighing of the solid

compound and preparation of stock solutions, should be conducted in a certified chemical

fume hood or a Class II Biosafety Cabinet (BSC) to minimize inhalation exposure.[7][8] The

work surface should be covered with absorbent, plastic-backed paper.
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Compound Handling:

Weighing: Carefully weigh the powdered compound in the fume hood/BSC. Use anti-static

weighing paper or a weighing boat.

Solubilization: GNE-8505 is soluble in DMSO.[2][5] Prepare stock solutions by slowly

adding the solvent to the powder to avoid splashing.

Labeling and Storage: Clearly label all solutions with the compound name, concentration,

date, and your initials. Store the compound and its solutions as recommended: powder at

-20°C for up to 3 years and in solvent at -80°C for up to 6 months or -20°C for up to 1 month.

[2][5]

Decontaminate the Workspace: After handling is complete, wipe down all surfaces and

equipment in the fume hood/BSC with an appropriate decontamination solution (e.g., a high-

pH solution or a validated commercial product). Dispose of the absorbent paper as

hazardous waste.[7]

Doffing PPE: Remove PPE in the correct order to avoid cross-contamination. Typically, outer

gloves are removed first, followed by the lab coat, and then inner gloves.[7]

Waste Disposal: All disposable PPE, contaminated labware, and excess compound should

be disposed of as hazardous chemical waste in accordance with institutional and local

regulations.

Quantitative Data
The following table summarizes key quantitative data for GNE-8505.
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Property Value Source

Molecular Weight 419.44 g/mol [5]

Purity ≥98% [3]

Solubility in DMSO 100 mg/mL (238.41 mM) [2][5]

Storage (Powder) -20°C for 3 years [2][5]

Storage (in Solvent)
-80°C for 6 months; -20°C for 1

month
[2][5]

Experimental Workflow
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Caption: Workflow for the safe handling of GNE-8505.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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